Cas no 1211530-63-0 (6-chloro-4-fluoropyridin-3-ol)

• Product Name: 6-chloro-4-fluoropyridin-3-ol
• CAS No: 1211530-63-0
• MF: C₅H₃ClFNO
• MW: 147.534823656082
• MDL: MFCD16610318
• CID: 4578005
• PubChem ID: 119025473
• Update Time: 2025-06-13

6-chloro-4-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-4-FLUOROPYRIDIN-3-OL
• 3-Pyridinol, 6-chloro-4-fluoro-
• 6-chloro-4-fluoropyridin-3-ol

• MDL： MFCD16610318
• Inchi： 1S/C5H3ClFNO/c6-5-1-3(7)4(9)2-8-5/h1-2,9H
• InChI Key： ZZZCFDRBHNPRNB-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(F)=C1O

Additional information on 6-chloro-4-fluoropyridin-3-ol

Comprehensive Overview of 6-Chloro-4-fluoropyridin-3-ol (CAS No. 1211530-63-0): Properties, Applications, and Industry Insights

6-Chloro-4-fluoropyridin-3-ol (CAS No. 1211530-63-0) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a fluorinated heterocyclic compound, it serves as a versatile building block for synthesizing complex molecules, particularly in drug discovery and crop protection formulations. The presence of both chloro and fluoro substituents on the pyridine ring enhances its reactivity, making it valuable for cross-coupling reactions and nucleophilic substitutions.

Recent studies highlight the growing demand for halogenated pyridines in developing small-molecule inhibitors and biologically active compounds. Researchers frequently search for "6-Chloro-4-fluoropyridin-3-ol solubility" or "CAS 1211530-63-0 synthesis method," reflecting its importance in optimizing reaction conditions. The compound’s logP value (measuring lipophilicity) and hydrogen-bonding capacity are critical parameters for medicinal chemistry applications, aligning with current trends in fragment-based drug design.

In agrochemicals, 6-Chloro-4-fluoropyridin-3-ol derivatives are explored for their potential as herbicide intermediates. Industry reports suggest increased interest in "fluoropyridine-based pesticides" due to their improved environmental persistence and target specificity compared to traditional analogs. Environmental scientists often investigate "degradation pathways of halogenated pyridines" to assess ecological impact, a topic gaining traction in green chemistry discussions.

The compound’s crystalline structure and thermal stability (often queried as "1211530-63-0 melting point") make it suitable for high-temperature reactions. Analytical techniques like HPLC purity analysis and NMR characterization are essential for quality control, with many laboratories seeking "6-Chloro-4-fluoropyridin-3-ol spectral data" for verification purposes. Recent advancements in continuous flow chemistry have also enabled more efficient large-scale production of such intermediates.

From a commercial perspective, suppliers emphasize "CAS 1211530-63-0 bulk availability" and "custom synthesis services" to cater to diverse R&D needs. Regulatory compliance documents frequently reference this compound under REACH registration guidelines, with particular focus on its handling precautions and storage conditions. The rise of AI-assisted molecular modeling has further accelerated its adoption, as computational chemists search for "halopyridine docking studies" to predict bioactivity.

Emerging applications include its use in electronic materials, where fluoropyridines contribute to organic semiconductor development. Material scientists investigate "6-Chloro-4-fluoropyridin-3-ol thin film properties" for potential use in flexible electronics. This multidisciplinary relevance positions CAS No. 1211530-63-0 as a compound bridging pharmaceuticals, agriculture, and advanced materials science.